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Introduction

CY3-YNE, also known as Sulfo-Cyanine3-alkyne, is a bright, orange-fluorescent dye that is a

critical tool for researchers in molecular biology, chemical biology, and drug development.[1][2]

[3] As a member of the versatile cyanine dye family, CY3 is valued for its brightness and

photostability.[4][5][6] The "-YNE" functional group, an alkyne, designates this molecule as a

reagent for "click chemistry," a class of bioorthogonal reactions.[1][7] Specifically, CY3-YNE is

designed for the copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) reaction, enabling the

precise and stable labeling of biomolecules such as proteins, nucleic acids, and peptides that

have been modified to contain an azide group.[1][8][9] This guide provides an in-depth

overview of CY3-YNE's properties, experimental protocols, and applications.

Core Properties of CY3-YNE
The utility of CY3-YNE is defined by its photophysical and chemical characteristics. The

sulfonated "Sulfo-Cy3" form offers improved water solubility, making it highly compatible with

aqueous systems used in biological research.[10] Key quantitative properties are summarized

below.
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Property Value

Excitation Maximum (λex) 550 - 554 nm[3][7][11][12]

Emission Maximum (λem) 566 - 570 nm[3][7][10][13]

Molar Extinction Coefficient (ε) 150,000 cm⁻¹M⁻¹[14]

Fluorescence Quantum Yield (Φ) 0.31[15]

Molecular Weight 668.84 g/mol [7]

Solubility Water, DMSO, DMF[7][14]

Storage Conditions

Powder: -20°C for up to 3 years. In solvent:

-80°C for 6-12 months or -20°C for 1 month

(protect from light).[1][7][16]

Mechanism of Action: Bioorthogonal Labeling via
Click Chemistry
CY3-YNE is employed in bioorthogonal chemistry, a set of reactions that can occur in living

systems without interfering with native biochemical processes.[17][18][19] Its primary

mechanism is the Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC), a highly efficient

and specific click reaction.[20] In this reaction, the alkyne group of CY3-YNE forms a stable,

covalent triazole ring with an azide group on a target biomolecule.[8] This process requires a

copper(I) catalyst, which is typically generated in situ from a copper(II) salt (e.g., CuSO₄) and a

reducing agent (e.g., sodium ascorbate).[20]
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The Cu(I)-catalyzed reaction between CY3-YNE and an azide-modified molecule.

Experimental Protocols
Successful labeling with CY3-YNE requires careful preparation of the biomolecule, proper

execution of the click reaction, and purification of the final conjugate.

General Workflow for Biomolecule Labeling
The overall process follows a straightforward, multi-step workflow applicable to various types of

biomolecules. The critical first step, modification of the target molecule with an azide, is

achieved through methods like metabolic labeling or the use of azide-containing chemical

crosslinkers.
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A generalized workflow for labeling biomolecules using CY3-YNE via click chemistry.

Detailed Protocol: Labeling of Proteins
This protocol provides a representative method for conjugating CY3-YNE to an azide-modified

protein.

1. Preparation of Azide-Modified Protein:

The target protein must first be functionalized with an azide group. This can be accomplished

through various methods, such as the in vivo incorporation of an azido-amino acid (e.g.,

azidohomoalanine) or chemical modification of native amino acids.
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The purified, azide-containing protein should be in an amine-free buffer, such as PBS

(phosphate-buffered saline), at a pH of 7.2-7.4.[11]

For optimal labeling efficiency, the protein concentration should be between 2-10 mg/mL.[11]

[21]

2. Reagent Preparation:

Protein Solution: Prepare the azide-modified protein at a concentration of 2-10 mg/mL in

PBS.

CY3-YNE Stock Solution: Dissolve CY3-YNE powder in anhydrous DMSO to create a 10

mM stock solution.[7] Store any unused portion at -20°C or -80°C, protected from light.[1]

Catalyst Solutions:

Copper Sulfate (CuSO₄): Prepare a 50 mM stock solution in ultrapure water.

Reducing Agent (e.g., Sodium Ascorbate): Prepare a 500 mM stock solution in ultrapure

water. This solution should be made fresh immediately before use.

Copper Ligand (e.g., TBTA): Prepare a 50 mM stock solution in DMSO. The ligand

stabilizes the Cu(I) oxidation state and improves reaction efficiency.

3. Labeling Reaction:

In a microcentrifuge tube, combine the reagents in the following order. The example below is

for a 100 µL reaction volume with a 10:1 molar ratio of dye to protein.

Azide-modified protein solution.

CY3-YNE stock solution (add to achieve a 5-20 molar excess over the protein).

Copper ligand solution (add to a final concentration of 1 mM).

Copper sulfate solution (add to a final concentration of 1 mM).

Sodium ascorbate solution (add to a final concentration of 5 mM to initiate the reaction).
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Mix the components gently by pipetting. Avoid vigorous vortexing to prevent protein

denaturation.[11]

Incubate the reaction for 1-2 hours at room temperature, protected from light.[21]

4. Purification of Labeled Protein:

It is crucial to remove unreacted CY3-YNE and the copper catalyst from the labeled protein

conjugate.

Size-Exclusion Chromatography: Use a desalting column, such as a Sephadex G-25 spin

column, to separate the larger labeled protein from the smaller, unreacted components.[11]

[21] This is the most common and effective method.

Dialysis: Alternatively, dialyze the reaction mixture against PBS to remove small molecules.

[21]

The purified, labeled protein is now ready for downstream applications. Store at 4°C for

short-term use or at -20°C/-80°C in aliquots for long-term storage.

Applications in Research and Drug Development
The ability to specifically tag biomolecules makes CY3-YNE a valuable reagent for numerous

applications.

Fluorescence Microscopy: Visualize the localization, trafficking, and dynamics of labeled

proteins or nucleic acids within fixed or living cells.[4][22]

Flow Cytometry: Identify and sort cell populations based on the presence of a labeled cell-

surface or intracellular marker.[3][23]

Genomics and Proteomics: Detect labeled DNA, RNA, or proteins on microarrays, in gels, or

in blotting applications.[23][24]

Example Application: Workflow for Cellular Imaging
A common use case involves metabolically labeling a specific class of biomolecules (e.g.,

glycoproteins) in living cells, followed by fluorescent tagging with CY3-YNE for visualization.
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Metabolic labeling and subsequent imaging of cellular components using CY3-YNE.

Conclusion

CY3-YNE (Sulfo-Cyanine3-alkyne) is a powerful fluorescent probe that combines the bright,

stable photophysics of the Cy3 dye with the precision of bioorthogonal click chemistry. Its

robust performance and versatility in labeling a wide array of biomolecules make it an

indispensable tool for researchers seeking to visualize and understand complex biological
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systems. From fundamental cell biology to advanced drug development, CY3-YNE provides a

reliable method for fluorescently tagging molecules of interest with high specificity and

efficiency.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. Cy3 Dye | Thermo Fisher Scientific - JP [thermofisher.com]

3. lifetein.com [lifetein.com]

4. Cy3: Structure, Color and Fluorescence in Scientific Research [baseclick.eu]

5. vectorlabs.com [vectorlabs.com]

6. Cyanine Dyes (Cy2, Cy3, and Cy5) - Jackson ImmunoResearch [jacksonimmuno.com]

7. CY3-YNE | Sulfo-Cyanine3-alkyne | Dyes | TargetMol [targetmol.com]

8. vectorlabs.com [vectorlabs.com]

9. Azide-containing Fluorescent Dyes - Jena Bioscience [jenabioscience.com]

10. alfa-chemistry.com [alfa-chemistry.com]

11. medchemexpress.com [medchemexpress.com]

12. Structure and properties of CY3 - Technical Information - Chongqing Yusi Medicine
Technology Co., Ltd. [en.yusiyy.com]

13. assaygenie.com [assaygenie.com]

14. prod-vector-labs-wordpress-media.s3.amazonaws.com [prod-vector-labs-wordpress-
media.s3.amazonaws.com]

15. lumiprobe.com [lumiprobe.com]

16. medchemexpress.com [medchemexpress.com]

17. Bioorthogonally activatable cyanine dye with torsion-induced disaggregation for in vivo
tumor imaging - PMC [pmc.ncbi.nlm.nih.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b15556408?utm_src=pdf-body
https://www.benchchem.com/product/b15556408?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/CY3-YNE.html
https://www.thermofisher.com/jp/ja/home/life-science/cell-analysis/fluorophores/cy3-dye.html
https://lifetein.com/blog/cy3-fluorescent-labeling/
https://www.baseclick.eu/science/glossar/cy3/
https://vectorlabs.com/product-category/dyes-labeling-reagents-and-kits/fluorescent-dyes-and-quenchers/cy3-dyes/
https://www.jacksonimmuno.com/technical/products/conjugate-selection/cyanine
https://www.targetmol.com/compound/cy3-yne
https://vectorlabs.com/products/cy3-azide/
https://www.jenabioscience.com/click-chemistry/click-reagents-by-chemistry/azide-reagents/fluorescent-dyes
https://www.alfa-chemistry.com/resources/a-comprehensive-guide-to-cyanine-3-properties-binding-mechanisms-and-applications.html
https://www.medchemexpress.com/CY3.html
https://en.yusiyy.com/d/technicalinformation/2766.html
https://en.yusiyy.com/d/technicalinformation/2766.html
https://www.assaygenie.com/content/BN%20Technical%20Manuals/BN01054.pdf
https://prod-vector-labs-wordpress-media.s3.amazonaws.com/productattachments/datasheets/CCT-AZ119.pdf
https://prod-vector-labs-wordpress-media.s3.amazonaws.com/productattachments/datasheets/CCT-AZ119.pdf
https://www.lumiprobe.com/p/cy3-alkyne
https://www.medchemexpress.com/cy3-n3-1.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC9206667/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9206667/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15556408?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


18. Heptamethine cyanines in bioorthogonal chemistry [html.rhhz.net]

19. scispace.com [scispace.com]

20. Mutually Orthogonal Bioorthogonal Reactions: Selective Chemistries for Labeling
Multiple Biomolecules Simultaneously - PMC [pmc.ncbi.nlm.nih.gov]

21. Cy3 Protein Labeling Kit, Fluorescent Amine Protein Labeling - Jena Bioscience
[jenabioscience.com]

22. Effective synthesis, development and application of a highly fluorescent cyanine dye for
antibody conjugation and microscopy imaging - Organic & Biomolecular Chemistry (RSC
Publishing) [pubs.rsc.org]

23. Cy3, Cyanine Fluorescent Dye Oligonucleotide Labeling [biosyn.com]

24. shop.bio-connect.nl [shop.bio-connect.nl]

To cite this document: BenchChem. [A Technical Guide to CY3-YNE (Sulfo-Cyanine3-alkyne)
Fluorescent Dye]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15556408#cy3-yne-fluorescent-dye-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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